BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 2-
Aminobenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Aminobenzaldehyde

Cat. No.: B1207257

Essential Safety and Handling Guide for 2-
Aminobenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Aminobenzaldehyde in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and effective use
of this chemical.

I. Chemical Safety and Hazard Information

2-Aminobenzaldehyde is a chemical that requires careful handling due to its potential
hazards. It is classified as harmful if swallowed, in contact with skin, or if inhaled.[1][2] It is
known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]

[4]

Table 1: Quantitative Data for 2-Aminobenzaldehyde
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Property Value Source
CAS Number 529-23-7 [3]
Molecular Formula C7H7NO [5]
Molecular Weight 121.14 g/mol [4]

Pale yellow to white crystalline

Appearance S
PP solid/powder el

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature -20°C [6]

Hazard Statements:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1][3][4]

e H319: Causes serious eye irritation.[1][3][4]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.[1][3][4]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure when handling 2-

Aminobenzaldehyde.

o Eye and Face Protection: Wear safety glasses with side-shields or tightly fitting safety
goggles.[6][7] Ensure they conform to NIOSH (US) or EN166 (EU) standards.[7]

e Skin Protection:
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o Gloves: Wear chemical-resistant, impervious gloves, such as nitrile rubber.[7] Inspect
gloves before use.

o Clothing: Wear protective clothing.[1][6] Fire/flame resistant and impervious clothing is
also recommended.[7][8] Contaminated clothing should be removed and washed before
reuse.[1][8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2][6][7] For nuisance
exposures, a type N95 (US) or type P1 (EU EN 143) particle respirator is recommended.[7]

lll. Operational Plan: Step-by-Step Handling
Procedure

Adherence to the following procedural guidelines is essential to minimize risks.
e Engineering Controls:
o Always work in a well-ventilated area.[1]

o Use a chemical fume hood for all manipulations to avoid the formation and inhalation of
dust and aerosols.[2][7]

o Ensure that eyewash stations and safety showers are close to the workstation location.[2]

e Handling:

[e]

Avoid all personal contact with the substance, including inhalation and contact with skin
and eyes.[1]

[¢]

Do not eat, drink, or smoke in areas where the chemical is handled.[1][2]

o

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][7]

o

Keep containers securely sealed when not in use.[1]

o Storage:
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o Store in original, tightly closed containers in a dry, cool, and well-ventilated place.[1][6] The
recommended storage temperature is -20°C.[6]

o Store locked up.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[2]

IV. Emergency and First Aid Protocols

Immediate and appropriate responses to emergencies are critical.

« Inhalation: Move the person to fresh air.[2][3][6] If breathing is difficult, provide oxygen.[6] If
not breathing, give artificial respiration.[3][6] Seek medical attention.[2][3]

» Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected area with
soap and plenty of water for at least 15 minutes.[2][3][6] Seek medical attention if irritation
persists.[1][2]

o Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also
under the eyelids.[2][3] Remove contact lenses if present and easy to do.[1][2][3] Continue
rinsing and seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[1][2][3][6] Never give
anything by mouth to an unconscious person.[3][6] Call a physician or poison control center
immediately.[2]

V. Spill and Disposal Plan

Spill Procedure:

Evacuate personnel from the spill area.[7]

Ensure adequate ventilation.[3][6]

Wear appropriate personal protective equipment as detailed in Section I1.[3]

Avoid creating dust.[1][6]
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o For dry spills, use dry clean-up procedures.[1] Cover the powder spill with a plastic sheet or
tarp to minimize spreading.[6]

e Sweep up, shovel up, or vacuum the material into a suitable, closed, and labeled container
for disposal.[1][3][7]

e Prevent the product from entering drains.[3][7]
e Wash the spill area down with large amounts of water and prevent runoff into drains.[1]
Disposal Plan:

» Disposal of 2-Aminobenzaldehyde and any contaminated materials must be conducted
through a licensed professional waste disposal service.[7]

» Disposal should be in accordance with all applicable regional, national, and local laws and
regulations.[6]

e Do not reuse the container.[6]

VI. Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 2-
Aminobenzaldehyde.
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Caption: Safe handling workflow for 2-Aminobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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